Cas no 1217481-78-1 ((S)-2 Azido-3-(3-indolyl)propionic acid cyclohexylammonium salt)

• Product Name: (S)-2 Azido-3-(3-indolyl)propionic acid cyclohexylammonium salt
• CAS No: 1217481-78-1
• MF: C₁₇H₂₃N₅O₂
• MW: 329.396823167801
• CID: 1213200
• PubChem ID: 329763266
• Update Time: 2025-05-27

(S)-2 Azido-3-(3-indolyl)propionic acid cyclohexylammonium salt Chemical and Physical Properties

Names and Identifiers

• (S)-2 Azido-3-(3-indolyl)propionic acid cyclohexylammonium salt
• (2S)-2-azido-3-(1H-indol-3-yl)propanoic acid,cyclohexanamine
• DTXSID90735011
• (2S)-2-azido-3-(1H-indol-3-yl)propanoic acid;cyclohexanamine
• 1217481-78-1
• AKOS015940930
• (2S)-2-Azido-3-(1H-indol-3-yl)propanoic acid--cyclohexanamine (1/1)
• (S)-2 Azido-3-(3-indolyl)propionic acid cyclohexylammonium salt, >=98% (HPLC)

• MDL： MFCD11223832
• Inchi： 1S/C11H10N4O2.C6H13N/c12-15-14-10(11(16)17)5-7-6-13-9-4-2-1-3-8(7)9;7-6-4-2-1-3-5-6/h1-4,6,10,13H,5H2,(H,16,17);6H,1-5,7H2/t10-;/m0./s1
• InChI Key： CONRNQTWYKMOCC-PPHPATTJSA-N
• SMILES： OC([C@H](CC1=CNC2C=CC=CC1=2)N=[N+]=[N-])=O.NC1CCCCC1

Computed Properties

• Exact Mass: 329.18517499g/mol
• Monoisotopic Mass: 329.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• Optical Activity: [α]/D -45.0±2.0°, c = 1 in methanol

(S)-2 Azido-3-(3-indolyl)propionic acid cyclohexylammonium salt Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on (S)-2 Azido-3-(3-indolyl)propionic acid cyclohexylammonium salt

Comprehensive Analysis of (S)-2-Azido-3-(3-indolyl)propionic acid cyclohexylammonium salt (CAS 1217481-78-1)

The compound (S)-2-Azido-3-(3-indolyl)propionic acid cyclohexylammonium salt (CAS 1217481-78-1) is a specialized chiral derivative of indole, a structure frequently encountered in bioactive molecules and pharmaceuticals. This azido-functionalized propionic acid derivative has garnered significant attention in medicinal chemistry and peptide synthesis due to its unique click chemistry compatibility and potential as a building block for drug discovery. The cyclohexylammonium salt form enhances its solubility and stability, making it particularly valuable for laboratory applications.

Recent trends in bioconjugation techniques and targeted drug delivery systems have increased demand for compounds like (S)-2-Azido-3-(3-indolyl)propionic acid. Researchers frequently search for "indole derivatives for click chemistry" or "chiral azido acids applications," reflecting growing interest in its utility. The S-configuration at the alpha carbon makes this compound especially interesting for developing enantioselective inhibitors and peptide mimetics, addressing current challenges in precision medicine development.

From a synthetic perspective, the azide group in this molecule enables efficient CuAAC (Copper-catalyzed Azide-Alkyne Cycloaddition) reactions, a cornerstone of modern bioorthogonal chemistry. This property answers frequent search queries about "biocompatible click chemistry reagents" and "non-toxic conjugation methods." The indole moiety simultaneously provides opportunities for π-stacking interactions in molecular design, explaining why searches for "aromatic amino acid analogs" often lead to this compound class.

The cyclohexylammonium counterion in CAS 1217481-78-1 significantly improves the compound's physicochemical properties compared to the free acid form. This modification addresses common formulation challenges searched as "improving API solubility" or "salt forms for better bioavailability." Pharmaceutical scientists particularly value this characteristic when developing prodrug strategies or controlled release systems, making it relevant to trending topics like "next-generation drug formulations."

Quality control aspects of (S)-2-Azido-3-(3-indolyl)propionic acid cyclohexylammonium salt frequently appear in analytical chemistry discussions. Modern HPLC methods with chiral stationary phases can effectively separate enantiomers, responding to searches about "determining enantiomeric purity." The compound's UV-active indole group facilitates detection at 280 nm, a feature often queried as "chromatographic analysis of azido compounds." These analytical advantages support its use in high-throughput screening platforms.

Emerging applications in proteomics research have further expanded the utility of this compound. Its ability to serve as a mass tag for MS-based protein quantification aligns with popular searches for "isobaric tags alternatives" and "new mass spectrometry reagents." The metabolic stability of the azide group makes it suitable for in vivo labeling studies, connecting to trending topics in chemical biology and imaging probes development.

From a safety perspective, proper handling of azide-containing compounds remains a frequent search topic. While CAS 1217481-78-1 is not classified as hazardous under normal laboratory conditions, researchers often seek "best practices for azide chemistry" and "stable azide storage." The cyclohexylammonium salt form inherently reduces volatility compared to free azides, addressing common safety concerns in "laboratory risk assessment" discussions.

The synthetic versatility of (S)-2-Azido-3-(3-indolyl)propionic acid cyclohexylammonium salt continues to inspire novel applications. Recent publications highlight its use in developing smart biomaterials and responsive drug carriers, topics frequently searched as "stimuli-sensitive polymers." Its dual functionality as both a hydrogen bond donor (via indole NH) and click chemistry handle makes it uniquely valuable for supramolecular chemistry applications.

In conclusion, CAS 1217481-78-1 represents a multifaceted tool for modern chemical research. Its combination of chirality, reactivity, and structural features addresses numerous current challenges in drug discovery, chemical biology, and material science. As research trends continue toward precision molecular design and biocompatible conjugation, the importance of such specialized building blocks will undoubtedly grow.